Cas no 151513-70-1 (1,6-O,O-diacetylbritannilactone)

• Product Name: 1,6-O,O-diacetylbritannilactone
• CAS No: 151513-70-1
• MF: C₄₆H₄₃N₉O₁₃S₂
• MW: 994.016127824783
• CID: 2089020
• PubChem ID: 139600692
• Update Time: 2025-04-21

1,6-O,O-diacetylbritannilactone Chemical and Physical Properties

Names and Identifiers

• 1,6-O,O-diacetylbritannilactone
• 151513-70-1
• (3R)-N-[2-(Tert-butylamino)-1-[1-(2-nitrophenyl)sulfonylindol-3-yl]-2-oxoethyl]-1-(2-diazo-3-oxobutanoyl)-3-methyl-N-[[1-(2-nitrophenyl)sulfonylindol-3-yl]methyl]-2-oxopiperidine-3-carboxamide

• Inchi： 1S/C46H43N9O13S2/c1-28(56)39(49-47)42(58)50-24-14-23-46(5,43(50)59)44(60)51(25-29-26-52(33-17-8-6-15-30(29)33)69(65,66)37-21-12-10-19-35(37)54(61)62)40(41(57)48-45(2,3)4)32-27-53(34-18-9-7-16-31(32)34)70(67,68)38-22-13-11-20-36(38)55(63)64/h6-13,15-22,26-27,40H,14,23-25H2,1-5H3,(H,48,57)
• InChI Key： VQQNHJXHAIFTAU-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(N1C2C=CC=CC=2C(=C1)C(C(NC(C)(C)C)=O)N(CC1=CN(C2C=CC=CC1=2)S(C1C=CC=CC=1[N+](=O)[O-])(=O)=O)C(C1(C)C(N(C(C(C(C)=O)=[N+]=[N-])=O)CCC1)=O)=O)(=O)=O

Computed Properties

• Exact Mass: 993.24217481g/mol
• Monoisotopic Mass: 993.24217481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 70
• Rotatable Bond Count: 13
• Complexity: 2370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 292Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones
• Sesquiterpenoids